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Compound of Interest

1-carbamimidoy!-2-
Compound Name: o )
cyclohexylguanidine;hydrochloride

cat. No.: B1281038

To Researchers, Scientists, and Drug Development Professionals,

This document serves as a technical guide on the chemical compound 1-carbamimidoyl-2-
cyclohexylguanidine;hydrochloride. Due to the limited availability of public information for
this specific chemical entity, this paper will focus on the available data for structurally related
and potentially relevant compounds. The primary challenge in compiling a comprehensive
guide for "1-carbamimidoyl-2-cyclohexylguanidine;hydrochloride" is the absence of a
specific, publicly registered CAS number under this precise name. This suggests the
compound may be novel, part of proprietary research, or referred to under a different
nomenclature.

This guide will, therefore, present data on related guanidine-containing compounds to provide a
foundational understanding of the potential characteristics of the requested molecule.

Physicochemical Properties of Related Guanidine
Compounds

To infer potential properties of 1-carbamimidoyl-2-cyclohexylguanidine;hydrochloride, we
can examine data for similar structures. The following table summarizes key physicochemical
properties of two related dimethylguanidine compounds.
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L 2-Carbamimidoyl-1,1-
1-Carbamimidoyl-1,2- . -
Property . L dimethylguanidine;hydroc
dimethylguanidine

hloride
Molecular Formula C4H11N5 C4H12CIN5
Molecular Weight 129.16 g/mol 165.62 g/mol

o 2-carbamimidoyl-1,1-
1-carbamimidoyl-1,2- ) o )
IUPAC Name ] o dimethylguanidine;hydrochlorid
dimethylguanidine
e

Not explicitly found, related to
CAS Number ) 1115-70-4[1]
Metformin XR

Topological Polar Surface Area  91.5 A2 91.5 A2

Complexity 138 136

Synthesis of Guanidine Derivatives

The synthesis of guanidine derivatives often involves the reaction of a primary amine with a
cyanamide derivative. A representative protocol for the synthesis of a related N-substituted
guanidine is provided below. This methodology could potentially be adapted for the synthesis of
1-carbamimidoyl-2-cyclohexylguanidine.

Experimental Protocol: Synthesis of N-Cyclohexyl-N'-(2-
methylphenyl)guanidine[2]

o Reaction Setup: A suspension of cyclohexylamine hydrochloride (2.28 mmol) and (2-
methylphenyl)cyanamide (2.76 mmol) is prepared in dry chlorobenzene.

o Heating: The reaction mixture is heated at 125-135°C for 4 hours.
» Solvent Removal: The solvent is evaporated under vacuum with heating.

o Extraction: The resulting residue is partitioned between dichloromethane (CH2CI2) and 10%
hydrochloric acid (HCI).
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 Basification: The aqueous extracts are made alkaline to a pH of 9-9.5.

» Precipitation and Isolation: A white precipitate forms and is collected after standing at 4°C

overnight.

 Purification: The crude product is recrystallized twice from an ethanol/water mixture to yield

the final product.

Synthesis Workflow
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Reactants

Cyclohexylamine Hydrochloride (2-methylphenyl)cyanamide Chlorobenzene (solvent)

N-Cyclohexyl-N'-(2-methylphenyl)guanidine

Click to download full resolution via product page

Caption: Workflow for the synthesis of a substituted guanidine.
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Potential Biological Activity and Signaling Pathways

Guanidine-containing compounds are known to interact with a variety of biological targets. For
instance, related molecules have shown activity as inhibitors of serine proteases. The potential
mechanism of action could involve the guanidine moiety forming salt bridges with acidic
residues in the enzyme's active site.

Hypothesized Enzyme Inhibition Pathway

The following diagram illustrates a generalized logical pathway for the inhibition of a target
enzyme by a guanidine-containing inhibitor.
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Caption: Logical pathway of enzyme inhibition by a guanidine compound.

Conclusion

While a comprehensive technical profile for "1-carbamimidoyl-2-
cyclohexylguanidine;hydrochloride" cannot be provided at this time due to the lack of a
specific CAS number and associated public data, this guide offers a starting point for
researchers by presenting information on related compounds. The synthesis protocols and
potential mechanisms of action described herein for similar guanidine derivatives can inform
the design of future research and development involving this class of molecules. Further
investigation is required to isolate, characterize, and assign a unique identifier to the specific
compound of interest to facilitate more detailed and accurate technical documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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